Cas no 2228427-12-9 (1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2228427-12-9
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 6258796
• PubChem ID: 165644592
• Update Time: 2025-05-23

1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile
• 2228427-12-9
• EN300-1918437

• Inchi： 1S/C8H6BrNS/c9-7-3-6(4-11-7)8(5-10)1-2-8/h3-4H,1-2H2
• InChI Key： FWNGPVDYYLOLKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1(C#N)CC1

Computed Properties

• Exact Mass: 226.94043g/mol
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Additional information on 1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile

1-(5-Bromothiophen-3-yl)cyclopropane-1-carbonitrile: A Comprehensive Overview

The compound 1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile, identified by the CAS number 2228427-12-9, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its bicyclic structure, which includes a cyclopropane ring fused with a thiophene moiety, and a cyano group attached to the cyclopropane ring. The presence of the bromine atom at the 5-position of the thiophene ring adds to its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and structural rigidity. The cyclopropane ring in this compound contributes to its stability and reactivity, making it a valuable building block for synthesizing complex molecules. The thiophene moiety, on the other hand, is known for its aromaticity and ability to participate in various conjugation processes, which further enhances the compound's chemical reactivity.

The synthesis of 1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile typically involves multi-step organic reactions, including coupling reactions and cyclization processes. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity. For instance, recent advancements in catalytic cross-coupling reactions have enabled more efficient formation of the thiophene-cyclopropane hybrid structure.

In terms of applications, this compound has shown promise in drug discovery efforts. Its structural features make it an attractive candidate for designing bioactive molecules with potential anti-inflammatory, antitumor, or antimicrobial properties. Recent studies have demonstrated that derivatives of this compound can modulate key biological targets, such as protein kinases and receptors, which are implicated in various diseases.

The presence of the cyano group in 1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile introduces additional functional diversity. Cyan groups are known for their ability to participate in nucleophilic substitutions and other transformations, making this compound a versatile intermediate in organic synthesis. Researchers have exploited this property to develop novel synthetic routes for constructing complex heterocyclic compounds.

From an environmental standpoint, understanding the degradation pathways of cyclopropane-containing compounds is crucial for assessing their environmental impact. Recent research has focused on identifying biodegradation mechanisms and evaluating the persistence of such compounds in different ecosystems. This information is essential for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, 1-(5-bromothiophen-3-yl)cyclopropane-1-carbonitrile, with its distinctive structure and functional groups, represents a valuable molecule with diverse applications across chemistry and pharmacology. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key component in modern chemical research.